methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate
CAS No.: 478046-07-0
Cat. No.: VC7080950
Molecular Formula: C13H14N2O2S
Molecular Weight: 262.33
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 478046-07-0 |
|---|---|
| Molecular Formula | C13H14N2O2S |
| Molecular Weight | 262.33 |
| IUPAC Name | methyl 2-(1-phenylimidazol-2-yl)sulfanylpropanoate |
| Standard InChI | InChI=1S/C13H14N2O2S/c1-10(12(16)17-2)18-13-14-8-9-15(13)11-6-4-3-5-7-11/h3-10H,1-2H3 |
| Standard InChI Key | XLGDGAFDRPHKGY-UHFFFAOYSA-N |
| SMILES | CC(C(=O)OC)SC1=NC=CN1C2=CC=CC=C2 |
Introduction
Methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate is a chemical compound with the molecular formula C13H14N2O2S and a molecular weight of 262.33 g/mol . It is primarily used in research and development under the supervision of technically qualified individuals . This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties .
3.1. Hazard Identification
Methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate is classified as a hazardous substance due to its potential to cause skin irritation (Category 2), serious eye irritation (Category 2A), and respiratory irritation (Category 3) . It is essential to handle this compound with caution, wearing protective gear and ensuring adequate ventilation.
3.2. First Aid Measures
In case of exposure, immediate action is required:
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Skin Contact: Flush with water for at least 15 minutes and seek medical aid.
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Eye Contact: Flush with water for at least 15 minutes and seek medical aid.
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Inhalation: Move to fresh air and provide oxygen if necessary; seek medical aid.
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Ingestion: Do not induce vomiting without medical advice; seek medical aid immediately .
4.2. Applications
Imidazole derivatives are widely studied for their potential biological activities. While specific applications of methyl 2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]propanoate are not detailed, compounds with similar structures are explored for their antimicrobial, anti-inflammatory, and anticancer properties .
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